Cas no 2229428-96-8 (1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2229428-96-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6410595
• PubChem ID: 165676223
• Update Time: 2025-06-08

1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde
• EN300-1937735
• 2229428-96-8

• Inchi： 1S/C12H13BrO3/c1-15-8-5-9(13)11(10(6-8)16-2)12(7-14)3-4-12/h5-7H,3-4H2,1-2H3
• InChI Key： LKPXEBOMRNQYFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C1(C=O)CC1)OC)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde (CAS No: 2229428-96-8)

The compound 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde, identified by the CAS number 2229428-96-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of both bromine and methoxy substituents on the aromatic ring, combined with the cyclopropane moiety and the aldehyde functional group, endows this compound with distinct chemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The rigid three-membered ring of cyclopropane introduces conformational constraints that can influence the binding affinity and selectivity of molecules interacting with biological targets. In particular, 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The bromine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, while the methoxy groups at the 4 and 6 positions contribute to electronic and steric effects that can modulate molecular interactions.

The aldehyde group at the 1-position of the cyclopropane ring is particularly noteworthy, as it serves as a versatile reactive site for condensation reactions with various nucleophiles. This feature has been exploited in synthetic strategies aimed at generating heterocyclic structures or incorporating additional pharmacologically relevant moieties. For instance, the compound has been explored as a precursor in the development of novel inhibitors targeting enzymes involved in inflammatory pathways. Such enzymes are critical therapeutic targets in conditions like arthritis and cancer, making this compound a promising candidate for further investigation.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde. Molecular modeling studies have revealed insights into its binding mode with potential biological targets, providing a rational basis for designing derivatives with enhanced activity. These simulations have been complemented by experimental efforts, where X-ray crystallography has been used to confirm the structural integrity of synthesized derivatives. Such combined approaches have accelerated the discovery process, enabling researchers to rapidly screen libraries of analogs for optimal pharmacological properties.

The synthesis of 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde itself presents an intriguing challenge due to the need to introduce multiple functional groups in a regioselective manner. Traditional synthetic routes often involve multi-step sequences that require careful optimization to avoid unwanted side reactions. However, recent innovations in catalytic methods have simplified these processes considerably. For example, palladium-catalyzed cross-coupling reactions now allow for efficient introduction of bromine and methoxy substituents directly from halogenated precursors. Similarly, transition-metal-catalyzed C-H activation has opened new avenues for constructing the cyclopropane ring without relying on pre-formed cyclopropyl halides.

Beyond its synthetic utility, 1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde has been tested for its biological activity across various assays. Initial screenings have shown modest inhibitory effects on certain enzymes linked to metabolic disorders, suggesting potential therapeutic benefits in related conditions. Furthermore, its interaction with membrane receptors has been explored using spectroscopic techniques such as nuclear magnetic resonance (NMR) and circular dichroism (CD) spectroscopy. These studies have provided valuable data on how structural modifications might enhance binding affinity or alter signaling pathways.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical diversity through derivatization strategies. By systematically altering substituent patterns or introducing additional heterocyclic moieties, researchers aim to uncover novel bioactivities that could lead to breakthroughs in drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic outcomes. As computational tools continue to improve and high-throughput screening technologies become more accessible, the pace of discovery is expected to accelerate significantly.

In conclusion,1-(2-bromo-4,6-dimethoxyphenyl)cyclopropane-1-carbaldehyde (CAS No: 2229428-96-8) stands as a testament to the power of interdisciplinary research in advancing pharmaceutical science. Its unique structural features offer a rich foundation for innovation across multiple domains—from molecular design to biological evaluation—and its potential applications remain wide-ranging and exciting. As our understanding of chemical biology deepens and new synthetic methodologies emerge,this compound will undoubtedly continue to play a central role in shaping future therapeutic strategies.